2-amino-3-(benzyloxy)propan-1-ol hydrochloride
Overview
Description
2-amino-3-(benzyloxy)propan-1-ol hydrochloride, also known as benzyloxypropionic acid hydrochloride, is a type of organic compound that is used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water and other polar solvents. This compound has a molecular weight of 216.6 g/mol and a melting point of 115-117°C. It has a variety of uses in the laboratory, including as a reagent for organic synthesis, as a buffer for biochemical reactions, and as a catalyst for a number of reactions.
Scientific Research Applications
2-amino-3-(benzyloxy)propan-1-ol hydrochloride is used in a variety of scientific research applications. It is used as a reagent for organic synthesis, as a buffer for biochemical reactions, and as a catalyst for a number of reactions. It is also used in the synthesis of a number of pharmaceuticals and other compounds.
Mechanism of Action
2-amino-3-(benzyloxy)propan-1-ol hydrochloride acts as a weak base in aqueous solutions. It can act as a proton acceptor, which can be used to catalyze a variety of reactions. It is also used as a buffer in biochemical reactions, as it can help to maintain a constant pH.
Biochemical and Physiological Effects
2-amino-3-(benzyloxy)propan-1-ol hydrochloride is not known to have any significant biochemical or physiological effects. It is generally considered to be safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
2-amino-3-(benzyloxy)propan-1-ol hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in a variety of solvents. It is also a weak base, which can be used to catalyze a variety of reactions. However, it has some limitations as well. It is not as effective as some other compounds for use as a buffer in biochemical reactions, and it can react with some compounds to form undesirable products.
Future Directions
There are several potential future directions for the use of 2-amino-3-(benzyloxy)propan-1-ol hydrochloride in scientific research. It could be used as a catalyst for more complex reactions, such as those involving peptides or proteins. It could also be used as a buffer for more sensitive biochemical reactions, such as those involving enzymes. Furthermore, it could be used in the synthesis of more complex organic compounds, such as those used in pharmaceuticals.
Synthesis Methods
2-amino-3-(benzyloxy)propan-1-ol hydrochloride is usually synthesized from the reaction of benzyl alcohol and chloroacetic acid in the presence of sulfuric acid. The reaction is carried out at a temperature of about 80°C for about 1 hour. The reaction results in the formation of a white crystalline solid that is soluble in water and other polar solvents. The yield of the reaction is typically around 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(benzyloxy)propan-1-ol hydrochloride involves the reaction of benzyl alcohol with epichlorohydrin to form 1-(benzyloxy)-2,3-epoxypropane. This intermediate is then reacted with ammonia to form 2-amino-3-(benzyloxy)propan-1-ol, which is subsequently converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Benzyl alcohol", "Epichlorohydrin", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzyl alcohol is reacted with epichlorohydrin in the presence of a base catalyst to form 1-(benzyloxy)-2,3-epoxypropane.", "Step 2: The intermediate 1-(benzyloxy)-2,3-epoxypropane is reacted with ammonia in a solvent such as ethanol to form 2-amino-3-(benzyloxy)propan-1-ol.", "Step 3: The 2-amino-3-(benzyloxy)propan-1-ol is converted to the hydrochloride salt by reaction with hydrochloric acid." ] } | |
CAS RN |
99881-47-7 |
Product Name |
2-amino-3-(benzyloxy)propan-1-ol hydrochloride |
Molecular Formula |
C10H16ClNO2 |
Molecular Weight |
217.7 |
Purity |
95 |
Origin of Product |
United States |
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